Cas no 90349-17-0 (2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid)

2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid structure
90349-17-0 structure
Product Name:2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid
CAS No:90349-17-0
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD09263781
CID:798281
PubChem ID:45078225
Update Time:2025-04-19

2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carboxylicacid, 2-amino-1-methyl-
    • 2-amino-1-methylbenzimidazole-5-carboxylic acid
    • 5-Benzimidazolecarboxylic Acid, 2-Amino-1-Methyl
    • 5-Benzimidazolecarboxylicacid,2-amino-1-methyl-
    • 1H-Benzimidazole-5-carboxylicacid,2-amino-1-methyl
    • 2-amino-1-methyl-1H-benzoimidazole-5-carboxylic acid
    • 2-amino-1-methyl-5-Benzimidazolecarboxylic acid
    • 2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid
    • 90349-17-0
    • AKOS006329556
    • 2-Amino-1-methyl-1H-benzimidazole-5-carboxylic acid
    • SCHEMBL22121309
    • 2-amino-1-methyl-1H-benzo[d]imidazole-5-carboxylic acid
    • EN300-2697580
    • Z1198218964
    • DTXSID80663475
    • MDL: MFCD09263781
    • Inchi: 1S/C9H9N3O2/c1-12-7-3-2-5(8(13)14)4-6(7)11-9(12)10/h2-4H,1H3,(H2,10,11)(H,13,14)
    • InChI Key: GEOAVGNNHULOSU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)N=C(N)N2C)=O

Computed Properties

  • Exact Mass: 191.06900
  • Monoisotopic Mass: 191.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 81.1A^2

Experimental Properties

  • PSA: 81.14000
  • LogP: 1.43490

2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid Pricemore >>

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A2B Chem LLC
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Enamine
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